![molecular formula C14H9F3O4 B6384210 5-(4-Carboxyphenyl)-3-trifluoromethoxyphenol, 95% CAS No. 1261984-28-4](/img/structure/B6384210.png)
5-(4-Carboxyphenyl)-3-trifluoromethoxyphenol, 95%
Overview
Description
5-(4-Carboxyphenyl)-3-trifluoromethoxyphenol (5-CPTFP) is a phenolic compound that has been widely studied for its use in scientific research applications. It is a synthetic organic compound with a molecular weight of 286.3 g/mol and a melting point of 153-155°C. 5-CPTFP has been used in a variety of research applications, including as a reagent in organic synthesis, a catalyst for polymerization, a fluorescent probe for studying protein-ligand interactions, and a fluorescent tag for tracking the movement of proteins in cells.
Scientific Research Applications
5-(4-Carboxyphenyl)-3-trifluoromethoxyphenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, a catalyst for polymerization, a fluorescent probe for studying protein-ligand interactions, and a fluorescent tag for tracking the movement of proteins in cells.
Mechanism of Action
5-(4-Carboxyphenyl)-3-trifluoromethoxyphenol, 95% is a fluorescent compound that can be used to label proteins and study their interactions with other molecules. When bound to a protein, 5-(4-Carboxyphenyl)-3-trifluoromethoxyphenol, 95% emits a fluorescent signal that can be detected using a fluorescence microscope or other imaging techniques. This allows researchers to study the interactions between proteins and other molecules, such as ligands or other proteins.
Biochemical and Physiological Effects
5-(4-Carboxyphenyl)-3-trifluoromethoxyphenol, 95% has been used in a variety of research applications, but its biochemical and physiological effects are not well understood. In general, it is believed to be non-toxic and non-irritating to the skin and eyes. However, as with any chemical compound, it is important to handle 5-(4-Carboxyphenyl)-3-trifluoromethoxyphenol, 95% with caution and follow safety guidelines when working with it in a laboratory setting.
Advantages and Limitations for Lab Experiments
5-(4-Carboxyphenyl)-3-trifluoromethoxyphenol, 95% has several advantages for use in laboratory experiments. It is a stable compound that is not easily oxidized or degraded, and it has a high fluorescence quantum yield. Additionally, it is relatively inexpensive and easy to obtain. However, it is also important to consider the limitations of 5-(4-Carboxyphenyl)-3-trifluoromethoxyphenol, 95%. It is not very soluble in water, and it can be difficult to remove from a reaction mixture.
Future Directions
The use of 5-(4-Carboxyphenyl)-3-trifluoromethoxyphenol, 95% in scientific research is still in its early stages, and there are many potential directions for future research. For example, further studies could be conducted to investigate its use as a fluorescent tag for tracking proteins in cells, or its potential use as a catalyst for polymerization. Additionally, further studies could be conducted to investigate its biochemical and physiological effects, as well as its potential applications in drug discovery. Finally, further studies could be conducted to investigate the use of 5-(4-Carboxyphenyl)-3-trifluoromethoxyphenol, 95% as a reagent in organic synthesis.
Synthesis Methods
5-(4-Carboxyphenyl)-3-trifluoromethoxyphenol, 95% can be synthesized from 4-hydroxybenzoic acid and trifluoromethoxybenzene. The reaction is carried out in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, at a temperature of about 100°C. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the reactants.
properties
IUPAC Name |
4-[3-hydroxy-5-(trifluoromethoxy)phenyl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9F3O4/c15-14(16,17)21-12-6-10(5-11(18)7-12)8-1-3-9(4-2-8)13(19)20/h1-7,18H,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOWRKFAYHDZXSZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=CC(=C2)OC(F)(F)F)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9F3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20686603 | |
Record name | 3'-Hydroxy-5'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20686603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261984-28-4 | |
Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3′-hydroxy-5′-(trifluoromethoxy)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261984-28-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3'-Hydroxy-5'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20686603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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